4298-52-6(2-Ethynylthiophene),E0915,A826100

2-Ethynylthiophene Properties

Names and Identifiers

- 2-Ethynylthiophene
- (2-Thienyl)acetylene
- 2-Acetylenylthiophene
- ethynylthiophene
- thienylacetylene
- Thiophene,2-ethynyl
- 2-Acetylenethiophene
- 2-Thienylacetylene
- 2-Thienylethyne
- 2-Ethynylthiophene,97%
- E0915
- CHEBI:167071
- 4298-52-6
- (thiophen-2-yl)acetylene
- EN300-199717
- CS-W011286
- AMY15557
- A826100
- SY021631
- LWISLHRIEATKTM-UHFFFAOYSA-N
- 2-ethynyl-thiophene
- 2-thienylethine
- MFCD03425129
- FT-0645320
- 2-ethynylthiophene, 90%
- DTXSID40412961
- SB66967
- 2-thiophenylacetylene
- J-509349
- AKOS010651593
- SCHEMBL168703
- 2-ethynylthiophene, AldrichCPR
- PS-9283
- DB-002450
- +Expand
- MDL： MFCD03425129
- InChIKey： LWISLHRIEATKTM-UHFFFAOYSA-N
- Inchi： 1S/C6H4S/c1-2-6-4-3-5-7-6/h1,3-5H
- SMILES： C#CC1=CC=CS1

Computed Properties

Exact Mass: 108.00300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 108.003371
Heavy Atom Count: 7
Complexity: 98
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 28.2

Experimental Properties

LogP: 1.72940
PSA: 28.24000
Refractive Index: n20/D 1.580
Boiling Point: 46°C/15mmHg(lit.)
Flash Point: Fahrenheit: 107.6 ° f
Celsius: 42 ° c
Density: 1.139 g/mL at 25 °C

2-Ethynylthiophene Security Information

Symbol: GHS02
WGK Germany：3
Safety Term：S16;S23;S26;S36/37/39
Safety Instruction： S16-S23-S26-S36/37/39
Risk Phrases：R10; R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 1993C 3 / PGIII
Hazard Statement： H226
Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
Prompt：warning
Storage Condition：0-10°C
PackingGroup：III
Risk Phrases： 10
Signal Word：Warning
HazardClass：3

2-Ethynylthiophene Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Ethynylthiophene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0038AO-1g	2-Ethynylthiophene	4298-52-6	95%	1g	$10.00	2024-05-02
A2B Chem LLC	AB49920-1g	2-Ethynylthiophene	4298-52-6	95%	1g	$9.00	2024-04-20
abcr	AB224375-1 g	2-Ethynylthiophene, 95%; .	4298-52-6	95%	1g	€89.40
Alichem	A169001337-10g	2-Ethynylthiophene	4298-52-6	97%	10g	$166.41	2023-09-01
Ambeed	A652419-1g	2-Ethynylthiophene	4298-52-6	95%	1g	$12.0	2024-07-19
Apollo Scientific	OR9291-1g	2-Ethynylthiophene	4298-52-6	95+%	1g	£10.00	2023-09-02
Chemenu	CM121705-10g	2-Ethynylthiophene	4298-52-6	95%+	10g	$***	2023-05-30
Enamine	EN300-199717-0.05g	2-ethynylthiophene	4298-52-6	95%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D692756-5g	2-Ethynylthiophene	4298-52-6	95%	5g	$130	2021-09-25
Fluorochem	046054-1g	2-Ethynylthiophene	4298-52-6	95%	1g	￡38.00	2022-03-01

2-Ethynylthiophene Suppliers

ZHENG ZHOU A ER FA HUA GONG Co., Ltd.

Audited Supplier

(CAS:4298-52-6)

MR./MRS.:LIU JING LI

Phone:15324716602

Email:2853979810@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:4298-52-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:4298-52-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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2. Controllable synthesis of conjugated thio-phenylethyne-based compounds with different chain lengths

Wei Huang,Haoyun Zhu,Yuli Huang,Junwei Yang,Weizhi Wang RSC Adv. 2016 6 40343
3. Visible-light-induced regioselective synthesis of polyheteroaromatic compounds

Tanmay Chatterjee,Myung Gil Choi,Jun Kim,Suk-Kyu Chang,Eun Jin Cho Chem. Commun. 2016 52 4203
4. Synthesis and optoelectronic properties of air-stable π-conjugated polymers containing both thiophene-2,5-diyl and fused titanacycle units

Alvin Tanudjaja,Makoto Higuchi,Tomohiro Imai,Yoshimasa Matsumura,Ryoyu Hifumi,Shinsuke Inagi,Ikuyoshi Tomita Polym. Chem. 2022 13 4446
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Jianfeng Lu,Xiaobao Xu,Kun Cao,Jin Cui,Yibo Zhang,Yan Shen,Xiaobo Shi,Liangsheng Liao,Yibing Cheng,Mingkui Wang J. Mater. Chem. A 2013 1 10008
6. Thienothiophenes. Part 3.1,2 On the ring-opening reactions of 3-lithiated and 3,6-dilithiated thieno[3,2-b]thiophenes; new routes to polyfunctionalized thiophenes and enediynes

Lance S. Fuller,Brian Iddon MP,Kevin A. Smith J. Chem. Soc. Perkin Trans. 1 1999 1273
7. 2,6-Di(thiophenyl)-1,5-dihydrodipyrrolopyrazine (DT-DPP) structural isomers as donor–acceptor–donor molecules and their optoelectronic investigation

Puttavva Meti,Young-Dae Gong RSC Adv. 2017 7 39228
8. Truxene-cored π-expanded triarylborane dyes as single- and two-photon fluorescent probes for fluoride

Mao-Sen Yuan,Qi Wang,Wenji Wang,Dong-En Wang,Junru Wang,Jinyi Wang Analyst 2014 139 1541
9. Additive-modulated switchable reaction pathway in the addition of alkynes with organosilanes catalyzed by supported Pd nanoparticles: hydrosilylation versus semihydrogenation

Yanan Duan,Guijie Ji,Shaochun Zhang,Xiufang Chen,Yong Yang Catal. Sci. Technol. 2018 8 1039
10. Additive-modulated switchable reaction pathway in the addition of alkynes with organosilanes catalyzed by supported Pd nanoparticles: hydrosilylation versus semihydrogenation

Yanan Duan,Guijie Ji,Shaochun Zhang,Xiufang Chen,Yong Yang Catal. Sci. Technol. 2018 8 1039

Cas no 4298-52-6 (2-Ethynylthiophene)

2-Ethynylthiophene Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Ethynylthiophene Security Information

2-Ethynylthiophene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-Ethynylthiophene Price

2-Ethynylthiophene Suppliers

2-Ethynylthiophene Related Literature

4298-52-6 (2-Ethynylthiophene) Related Products